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For Researchers, Scientists, and Drug Development Professionals

Introduction
Dipentaerythritol, a polyhydric alcohol, is a white, crystalline, and odorless solid.[1] It is

structurally characterized as the ether of two pentaerythritol molecules.[1] This technical guide

provides a comprehensive overview of the physical and chemical properties of

Dipentaerythritol, complete with experimental protocols for their determination and a

visualization of its role in intumescent coatings.

Physical Properties of Dipentaerythritol
The physical characteristics of Dipentaerythritol are crucial for its application in various

industrial and research settings. These properties are summarized in the table below.
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Property Value Unit

Molecular Formula C₁₀H₂₂O₇

Molecular Weight 254.28 g/mol

Melting Point 215 - 222 °C[2][3]

Boiling Point 356 °C[2][4]

Density 1.33 - 1.365 g/cm³[3][5]

Bulk Density 400 - 450 kg/m ³[2][4]

Vapor Pressure <0.00001 hPa (at 20 °C)[4][6]

Heat of Combustion 1848 Kcal/mol[7]

Autoignition Temperature 370 °C[8]

Chemical Properties of Dipentaerythritol
Dipentaerythritol's chemical behavior is largely dictated by the presence of its six primary

hydroxyl groups, which make it a versatile molecule for various chemical syntheses.
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Property Value/Description

Appearance White crystalline powder[1][9]

Odor Odorless[1]

pH 5 (in a 2 g/L aqueous solution at 20 °C)[8][9]

Solubility in Water
0.22 g/100 g at 20 °C, 10.0 g/100 g at 100 °C[2]

[3]

Solubility in Organic Solvents
Sparingly soluble in ethanol and acetone;

insoluble in benzene.[7][9]

Stability
Stable under normal temperatures and

pressures.[1][9]

Reactivity

The six primary hydroxyl groups are all

esterifiable.[10] It can undergo esterification with

carboxylic acids to form esters.[1]

Experimental Protocols
The determination of the physical and chemical properties of Dipentaerythritol requires

precise experimental methodologies. Below are detailed protocols for key experiments.

Melting Point Determination (Capillary Method)
The melting point of Dipentaerythritol can be determined using the capillary tube method,

following general principles outlined in ASTM E324.[11]

Apparatus:

Melting point apparatus (e.g., Mel-Temp)

Capillary tubes (one end sealed)

Thermometer or digital temperature probe

Mortar and pestle
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Procedure:

Sample Preparation: A small sample of Dipentaerythritol is finely ground using a mortar and

pestle.

Capillary Tube Filling: The open end of a capillary tube is tapped into the powdered sample

until a small amount of the solid is packed into the sealed end, to a height of approximately

2-3 mm.

Apparatus Setup: The filled capillary tube is placed in the heating block of the melting point

apparatus. The thermometer or temperature probe is inserted into its designated port.

Heating: The sample is heated at a steady rate. An initial rapid heating can be used to

determine an approximate melting range, followed by a slower, more precise heating rate

(e.g., 1-2 °C per minute) as the temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

initial melting point. The temperature at which the entire solid has transitioned to a liquid is

recorded as the final melting point. The melting range is the interval between these two

temperatures.

Solubility Determination (Shake-Flask Method)
The solubility of Dipentaerythritol in a given solvent can be determined using the shake-flask

method, in accordance with OECD Guideline 105.[3][8]

Apparatus:

Conical flasks with stoppers

Shaking incubator or water bath with temperature control

Analytical balance

Filtration apparatus (e.g., syringe filters)

Analytical instrument for quantification (e.g., HPLC, gravimetric analysis)
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Procedure:

Preparation of Saturated Solution: An excess amount of Dipentaerythritol is added to a

known volume of the solvent in a conical flask.

Equilibration: The flask is sealed and placed in a shaking incubator or water bath set at a

constant temperature (e.g., 25 °C). The mixture is agitated for a prolonged period (e.g., 24-

48 hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, the mixture is allowed to stand to allow undissolved

solid to settle. A sample of the supernatant is then carefully withdrawn and filtered to remove

any suspended particles.

Quantification: The concentration of Dipentaerythritol in the clear filtrate is determined

using a suitable analytical method. For gravimetric analysis, a known volume of the filtrate is

evaporated to dryness, and the mass of the remaining solid is measured.

Calculation: The solubility is calculated as the mass of the dissolved Dipentaerythritol per

unit volume or mass of the solvent.

Heat of Combustion (Bomb Calorimetry)
The heat of combustion of Dipentaerythritol can be determined using a bomb calorimeter,

following principles outlined in ASTM D2382.[2]

Apparatus:

Bomb calorimeter

Oxygen cylinder with pressure regulator

Analytical balance

Ignition wire

Benzoic acid (for calibration)

Procedure:
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Sample Preparation: A precisely weighed pellet of Dipentaerythritol (typically around 1

gram) is placed in the sample cup of the bomb.

Bomb Assembly: A known length of ignition wire is connected to the electrodes within the

bomb, with the wire in contact with the sample. A small amount of water (typically 1 mL) is

added to the bottom of the bomb to saturate the internal atmosphere with water vapor.

Pressurization: The bomb is sealed and filled with high-purity oxygen to a pressure of

approximately 25-30 atm.

Calorimeter Setup: The sealed bomb is placed in the calorimeter bucket, which is filled with a

known volume of water. The calorimeter is assembled with the stirrer and thermometer.

Combustion: The system is allowed to reach thermal equilibrium. The initial temperature is

recorded, and the sample is then ignited by passing an electric current through the ignition

wire.

Temperature Measurement: The temperature of the water in the calorimeter is recorded at

regular intervals until it reaches a maximum and then begins to cool.

Calculation: The heat of combustion is calculated from the temperature rise, the heat

capacity of the calorimeter (determined by combusting a standard substance like benzoic

acid), and corrections for the heat of formation of nitric acid and the heat of combustion of

the ignition wire.

Signaling Pathways and Experimental Workflows
Dipentaerythritol is a key component in intumescent fire-retardant coatings. The following

diagram illustrates the logical workflow of the chemical reactions that occur when such a

coating is exposed to heat, leading to the formation of a protective char layer.
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Caption: Logical workflow of the intumescent mechanism in fire-retardant coatings.

The process begins with the thermal decomposition of ammonium polyphosphate (APP) into

polyphosphoric acid.[9] This acid then acts as a catalyst for the dehydration and esterification
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of Dipentaerythritol (DPE), the carbon source.[9] This reaction forms a viscous phosphate

ester, which subsequently undergoes further dehydration and cross-linking to create a stable

carbonaceous char. Simultaneously, the blowing agent, such as melamine (MEL),

decomposes, releasing non-flammable gases like ammonia and water vapor.[9] These gases

cause the molten char to swell, forming a thick, insulating, and protective layer that shields the

underlying substrate from the heat of the fire.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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